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Compound of Interest

Compound Name:
(3-Methoxybutyl)amine

hydrochloride

CAS No.: 1417569-76-6

Cat. No.: B1432152

Get Quote

Technical Guide: Solubility Profiling and Handling of (3-Methoxybutyl)amine Hydrochloride

Executive Summary (3-Methoxybutyl)amine hydrochloride (CAS: 1417569-76-6) is a

specialized bifunctional building block utilized in the synthesis of pharmaceutical intermediates

and advanced agrochemicals. Its structure—comprising a primary ammonium headgroup and a

methoxy-functionalized aliphatic tail—imparts unique solubility characteristics that differ from

simple alkyl amines.[1] This guide provides a technical analysis of its physicochemical

behavior, predictive solubility data, and validated protocols for handling, solubilization, and

purification.

Physicochemical Profile
Understanding the fundamental properties of the compound is a prerequisite for designing

effective solubility experiments.
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Property Data Notes

Compound Name
(3-Methoxybutyl)amine

hydrochloride

Also known as 3-

Methoxybutan-1-amine HCl

CAS Number 1417569-76-6 Free base CAS: 77689-67-9

Molecular Formula C₅H₁₃NO[2][3][4] · HCl

Molecular Weight 139.62 g/mol Free base: 103.16 g/mol

Physical State Hygroscopic Solid / Viscous Oil

Often deliquescent; may

appear as a liquid if exposed

to moisture.

Polarity Profile
Amphiphilic (Ionic Head +

Ether Tail)

The methoxy group increases

solubility in polar organic

solvents compared to

butylamine HCl.

Solubility Data Analysis
The solubility of (3-Methoxybutyl)amine hydrochloride is governed by the competition

between the high lattice energy of the ionic chloride salt and the solvation capability of the

ether-alkyl chain.

Predicted Solubility Table
Note: Values are based on structural analogs (e.g., 3-methoxypropylamine HCl) and standard

solubility parameters for primary amine hydrochlorides.
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Solvent Class
Specific
Solvent

Solubility
Rating

Estimated
Solubility
(25°C)

Mechanistic
Insight

Protic Polar Water Very High > 500 mg/mL

Strong ion-dipole

interactions;

favorable

hydration of

ammonium/chlori

de ions.

Protic Polar Methanol High > 200 mg/mL

Excellent

solvation of the

ionic pair;

methoxy tail is

compatible.

Protic Polar Ethanol High > 100 mg/mL

Good solubility;

often used for

recrystallization

(see Protocol 2).

Aprotic Polar DMSO / DMF High > 100 mg/mL

High dielectric

constant

supports

ionization.

Aprotic Polar Acetone Low < 10 mg/mL

Poor solvation of

chloride ions;

potential for

oiling out.

Ethereal THF / 2-MeTHF
Sparingly

Soluble
< 5 mg/mL

The ether tail

provides slight

affinity, but the

ionic lattice

dominates.

Non-Polar Diethyl Ether Insoluble < 1 mg/mL
Ideal anti-solvent

for precipitation.
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Hydrocarbon
Hexane /

Heptane
Insoluble < 0.1 mg/mL

Complete

immiscibility with

the ionic salt.

The "Ether Effect" on Partitioning
Unlike simple butylamine HCl, the 3-methoxy group acts as a hydrogen bond acceptor. This

modification:

Increases solubility in chlorinated solvents (e.g., DCM, Chloroform) compared to non-

functionalized alkyl amine salts.

Lowers the melting point, often resulting in the formation of "oils" rather than crystalline solids

during rapid precipitation.

Experimental Protocols
As a Senior Application Scientist, I recommend verifying specific solubility limits using the

following self-validating protocols.

Protocol 1: Gravimetric Solubility Determination (Step-
by-Step)
Use this method to generate precise solubility curves for your specific batch.

Preparation: Dry the (3-Methoxybutyl)amine HCl in a vacuum desiccator over P₂O₅ for 24

hours to remove absorbed moisture.

Saturation:

Add 1.0 g of the salt to a chemically resistant vial (borosilicate glass).

Add the target solvent in 100 µL increments while vortexing at 25°C.

Continue addition until no solid remains (visual endpoint).

Equilibration (for high precision):
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If solid persists, stir the suspension for 4 hours at constant temperature.

Filter the supernatant through a 0.22 µm PTFE syringe filter into a pre-weighed vessel.

Quantification:

Evaporate the solvent under a stream of nitrogen or rotary evaporation.

Dry the residue to constant weight under high vacuum.

Calculation:

Protocol 2: Purification via Anti-Solvent
Recrystallization
This protocol exploits the solubility differential between Ethanol (solvent) and Diethyl Ether

(anti-solvent).

Dissolution: Dissolve crude (3-Methoxybutyl)amine HCl in the minimum volume of warm

Ethanol (40°C).

Filtration: Filter while warm to remove insoluble mechanical impurities.

Precipitation:

Cool the filtrate to room temperature.[5]

Slowly add anhydrous Diethyl Ether (or MTBE) dropwise with gentle stirring.

Critical Step: Stop addition when a persistent cloudiness appears.

Crystallization: Store the mixture at 4°C overnight.

Isolation: Collect crystals via vacuum filtration under nitrogen (to prevent moisture

absorption). Wash with cold ether.

Visualization of Workflows
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Figure 1: Solubility Determination Logic
This workflow illustrates the decision matrix for determining solubility and handling the

compound's hygroscopic nature.
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Caption: Logical workflow for accurate gravimetric solubility determination of hygroscopic

amine salts.

Figure 2: Purification Pathway
This diagram details the anti-solvent recrystallization process, critical for obtaining high-purity

material for biological assays.
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Caption: Anti-solvent recrystallization strategy utilizing the solubility differential between ethanol

and ether.

Handling and Stability
Hygroscopicity: As a primary amine hydrochloride, this compound is prone to absorbing

atmospheric moisture, which can lead to hydrolysis or stoichiometry errors in formulation.

Recommendation: Store under argon or nitrogen in a desiccator.

Stability: Stable under acidic conditions. Avoid prolonged exposure to strong bases which will

liberate the volatile free amine (3-methoxybutylamine).

Safety: Standard PPE (gloves, goggles) is required. In case of contact, flush with copious

water.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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